2-(4-methylbenzyl)-6-(o-tolyl)pyridazin-3(2H)-one

• IUPAC Name: 6-(2-methylphenyl)-2-[(4-methylphenyl)methyl]pyridazin-3-one
• InChI: InChI=1S/C19H18N2O/c1-14-7-9-16(10-8-14)13-21-19(22)12-11-18(20-21)17-6-4-3-5-15(17)2/h3-12H,13H2,1-2H3
• InChI Key: UWXYPZUDXLIAIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=O)C=CC(=N2)C3=CC=CC=C3C
• Molecular Formula: C19H18N2O
• Molecular Weight: 290.4 g/mol

Description

2-(4-methylbenzyl)-6-(o-tolyl)pyridazin-3(2H)-one is a chemical compound that belongs to the pyridazinone family. It is a heterocyclic compound that has been extensively studied for its potential applications in various fields of science.

Scientific Research Applications

Antioxidant Capacity and Reaction Pathways

2-(4-methylbenzyl)-6-(o-tolyl)pyridazin-3(2H)-one has been investigated for its potential antioxidant capabilities, particularly in the context of ABTS/PP decolorization assays. These assays are crucial for understanding the antioxidant capacity of compounds, highlighting the importance of elucidating reaction pathways for antioxidants. Some antioxidants, particularly those of phenolic nature, can form coupling adducts, which may undergo oxidative degradation, leading to specific marker compounds. This understanding is vital for the application of antioxidants in tracking changes in the same antioxidant system during storage and processing, although the specificity and relevance of oxidation products necessitate further exploration (Ilyasov et al., 2020).

Analytical Methods for Determining Antioxidant Activity

The compound's relevance extends into the domain of analytical methods used to assess antioxidant activity. A variety of assays based on the transfer of hydrogen atoms or electrons, including ORAC, HORAC, TRAP, TOSC, CUPRAC, and FRAP tests, are critical for evaluating the antioxidant capacity of complex samples. These methods, alongside electrochemical (bio)sensors, offer a comprehensive toolkit for analyzing the antioxidant potential of compounds like 2-(4-methylbenzyl)-6-(o-tolyl)pyridazin-3(2H)-one, underlining its importance in food engineering, medicine, and pharmacy (Munteanu & Apetrei, 2021).

Environmental and Biodegradation Considerations

Beyond its direct applications, the environmental fate and biodegradation mechanisms of related pyridazinone compounds have also been explored. For instance, the removal methods and environmental impact of pyridaben, a related pyridazinone, highlight the broader environmental considerations necessary for the responsible use and disposal of these compounds. This research underscores the need for green synthesis approaches and effective degradation strategies to minimize the ecological footprint of pyridazinone derivatives, including 2-(4-methylbenzyl)-6-(o-tolyl)pyridazin-3(2H)-one (Chen et al., 2022).